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Compound of Interest

Compound Name: (Difluoromethoxy)benzene

Cat. No.: B151958 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core properties, synthesis, and

applications of (Difluoromethoxy)benzene, a key intermediate in various fields of chemical

synthesis.

Physicochemical Properties
(Difluoromethoxy)benzene, also known as α,α-Difluoroanisole, is a colorless to light yellow

liquid.[1][2] Its key physical and chemical properties are summarized in the table below,

providing a foundational dataset for its use in experimental and industrial settings.
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Property Value Source(s)

CAS Number 458-92-4 [1][2][3]

Molecular Formula C₇H₆F₂O [1][3]

Molecular Weight 144.12 g/mol [1][3]

Boiling Point 140 °C [1]

Density 1.19 g/mL (at 20 °C) [1]

Refractive Index (n20D) 1.45 [1]

Flash Point 43.1 ± 19.0 °C [2]

Solubility
Soluble in DMSO (28.82

mg/mL)
[4]

Appearance
Colorless to almost colorless

clear liquid
[1]

Storage Temperature
2 - 8 °C, Sealed in dry, Room

Temperature
[1][2]

Spectroscopic Data
Spectroscopic analysis is crucial for the identification and characterization of

(Difluoromethoxy)benzene. While full spectra are available from various chemical suppliers

and databases, a summary of available data is provided below.
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Spectroscopic Technique Data Availability

¹H NMR Spectrum available[5]

¹⁹F NMR Spectrum available[2][3]

¹³C NMR Spectrum available[5]

IR Spectroscopy Spectrum available[5]

Mass Spectrometry (MS) Spectrum available[5]

Raman Spectroscopy Spectrum available[5]

Electron Spin Resonance (ESR) Spectrum available[5]

UV-Vis Spectroscopy (λmax) 270nm (in EtOH)[2]

Synthesis Protocol
A common method for the synthesis of (Difluoromethoxy)benzene involves the reaction of

phenol with trifluoromethane. A detailed experimental protocol is outlined below.

Reaction: Phenol + Trifluoromethane → (Difluoromethoxy)benzene

Materials:

Phenol (0.28 g, 0.003 mol)

Potassium hydroxide (KOH) (1.7 g, 0.03 mol)

Water (appropriate amount)

Dioxane (solvent)

Trifluoromethane gas

50 mL round bottom flask

Procedure:
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Add phenol, potassium hydroxide, water, and dioxane to a 50 mL round bottom flask at room

temperature.[2][6]

Heat the reaction mixture to 50°C.[2][6]

Bubble trifluoromethane gas through the reaction solution for 2 hours.[2][6]

After the gas introduction is complete, continue to stir the mixture at 50°C overnight.[2][6]

The yield of (Difluoromethoxy)benzene can be determined by ¹⁹F NMR analysis, which has

been reported to be around 70%.[2][6]

Synthesis Workflow
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Synthesis Workflow for (Difluoromethoxy)benzene

Applications in Synthesis
(Difluoromethoxy)benzene is a versatile building block in organic synthesis, primarily due to

the presence of the difluoromethoxy group.[1] This group can significantly enhance the

biological activity and stability of target molecules.[1] Its primary applications are as an

intermediate in the production of pharmaceuticals, agrochemicals, and advanced materials.[1]

[7]

The difluoromethoxy group is a valuable pharmacophore in drug discovery, often used to

modulate properties such as lipophilicity, metabolic stability, and binding affinity. Its

incorporation can lead to drugs with improved efficacy and reduced side effects.[1] In the

agrochemical industry, it contributes to the development of more effective pesticides and

herbicides.[1] Furthermore, in materials science, it is used to formulate polymers with enhanced

thermal and chemical resistance.[1]
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Applications of (Difluoromethoxy)benzene

Safety and Handling
(Difluoromethoxy)benzene is classified as a flammable liquid and vapor.[3] It is also known to

cause skin and serious eye irritation.[3] Appropriate safety precautions should be taken when

handling this compound.
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Hazard Statements:

H226: Flammable liquid and vapor[3]

H315: Causes skin irritation[3]

H319: Causes serious eye irritation[3]

Precautionary Statements:

P210: Keep away from heat, hot surfaces, sparks, open flames and other ignition sources.

No smoking.[2][3]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[3]

P302+P352: IF ON SKIN: Wash with plenty of water.[3]

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[3][8]

For detailed safety information, always refer to the Safety Data Sheet (SDS) provided by the

supplier.[9][10] Proper personal protective equipment (PPE), including safety goggles, gloves,

and a lab coat, should be worn.[11] Handling should be performed in a well-ventilated area or a

fume hood.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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